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Compound of Interest

Compound Name: Perfluoro-1-butene

Cat. No.: B089320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Perfluoro-1-butene, including its

chemical identity, properties, synthesis, and applications. The information is intended for

researchers, scientists, and professionals in drug development and related fields.

Chemical Identity and Nomenclature
Perfluoro-1-butene is a fluorinated analog of 1-butene. Its systematic and common names,

along with its CAS Registry Number, are crucial for its unambiguous identification in research

and commerce.

Table 1: Nomenclature and CAS Number[1]

Identifier Value

CAS Number 357-26-6

IUPAC Name 1,1,2,3,3,4,4,4-octafluorobut-1-ene

Synonyms Octafluoro-1-butene, Perfluorobutene, OFB-1

Molecular Formula C₄F₈

Molecular Weight 200.03 g/mol
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Physicochemical Properties
The unique properties of Perfluoro-1-butene stem from the high electronegativity of the

fluorine atoms, which impart high thermal and chemical stability.

Table 2: Physicochemical Data of Perfluoro-1-butene

Property Value

Appearance Colorless gas

Boiling Point -1.1 °C

Melting Point -133 °C

Density (liquid at boiling point) 1.51 g/cm³

Vapor Pressure 2.5 atm at 20 °C

Solubility
Insoluble in water; Soluble in fluorinated

solvents

Synthesis of Perfluoro-1-butene
A representative synthesis of Perfluoro-1-butene involves the dehalogenation of a suitable

precursor. The following is a generalized experimental protocol based on common laboratory

practices for the synthesis of fluorinated alkenes.

Experimental Protocol: Synthesis via Dehalogenation

Reaction Setup: A three-necked round-bottom flask is equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser connected to a cold trap (-78 °C). The apparatus is

thoroughly dried and purged with an inert gas, such as nitrogen or argon.

Reagents: Zinc dust (activated) is suspended in a suitable solvent, such as anhydrous N,N-

dimethylformamide (DMF) or dioxane, in the reaction flask. The precursor, 1,2-dibromo-

1,1,2,3,3,4,4,4-octafluorobutane, is dissolved in the same solvent and placed in the dropping

funnel.
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Reaction Execution: The zinc suspension is heated to a gentle reflux. The solution of the

precursor is added dropwise to the stirred suspension over a period of 1-2 hours. The

reaction is typically exothermic and the addition rate should be controlled to maintain a

steady reflux.

Workup and Purification: After the addition is complete, the reaction mixture is stirred for an

additional hour at reflux to ensure complete reaction. The gaseous product, Perfluoro-1-
butene, passes through the condenser and is collected in the cold trap. The collected

product can be further purified by fractional distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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